Cas no 1354749-73-7 (6-Chloro-2-(2,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine)

• Product Name: 6-Chloro-2-(2,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine
• CAS No: 1354749-73-7
• MF: C₁₂H₅Cl₃N₂O
• MW: 299.539899587631
• CID: 5208384
• Update Time: 2025-11-01

6-Chloro-2-(2,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(2,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine
• Oxazolo[5,4-b]pyridine, 6-chloro-2-(2,4-dichlorophenyl)-

• Inchi： 1S/C12H5Cl3N2O/c13-6-1-2-8(9(15)3-6)11-17-10-4-7(14)5-16-12(10)18-11/h1-5H
• InChI Key： ZQRHVKVXESMCKF-UHFFFAOYSA-N
• SMILES： C12OC(C3=CC=C(Cl)C=C3Cl)=NC1=CC(Cl)=CN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 6-Chloro-2-(2,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine

Introduction to 6-Chloro-2-(2,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine (CAS No. 1354749-73-7)

6-Chloro-2-(2,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine, identified by its Chemical Abstracts Service (CAS) number 1354749-73-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. This compound belongs to the oxazolopyridine class, a scaffold that has been extensively explored for its pharmacological properties. The presence of multiple chlorine atoms and the fused ring system contribute to its unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The molecular structure of 6-Chloro-2-(2,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine consists of an oxazole ring fused with a pyridine ring, with chloro substituents strategically positioned to modulate its reactivity and interactions with biological targets. The two chlorine atoms on the phenyl ring at the 2 and 4 positions enhance its lipophilicity and may influence its binding affinity to enzymes or receptors. This structural motif is reminiscent of several known bioactive molecules, suggesting that 6-Chloro-2-(2,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine could exhibit similar pharmacological effects.

In recent years, there has been a growing interest in oxazolopyridines as pharmacophores due to their ability to engage multiple binding sites on biological targets. Studies have shown that these compounds can modulate various signaling pathways, making them attractive for the development of drugs targeting neurological disorders, cancer, and infectious diseases. The specific arrangement of substituents in 6-Chloro-2-(2,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine may confer unique properties that differentiate it from other oxazolopyridines, potentially leading to novel therapeutic applications.

One of the most compelling aspects of 6-Chloro-2-(2,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine is its potential as a scaffold for structure-based drug design. The oxazole-pyridine fusion creates a rigid framework that can be fine-tuned through derivatization to optimize binding interactions. Computational studies have suggested that this compound could interact with proteins involved in inflammation and cell proliferation, two key mechanisms implicated in chronic diseases. The chloro substituents may serve as hydrogen bond donors or acceptors, enhancing the compound's ability to dock into target binding pockets.

Recent advancements in medicinal chemistry have emphasized the importance of fragment-based drug design, where small molecules are used as building blocks to create more complex and potent drugs. 6-Chloro-2-(2,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine fits well into this paradigm due to its manageable size and functional diversity. Researchers have already begun exploring analogs of this compound with modified substitution patterns to improve pharmacokinetic properties and reduce off-target effects. These efforts are part of a broader trend toward developing drugs with higher specificity and fewer side effects.

The synthesis of 6-Chloro-2-(2,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine presents an interesting challenge due to the need for precise regioselectivity in introducing the chloro groups onto the phenyl ring. Traditional synthetic routes often require careful optimization to avoid unwanted side reactions. However, recent innovations in catalytic methods have made it possible to achieve higher yields and purities with greater ease. These advancements not only facilitate the production of this compound but also open up new possibilities for synthesizing related molecules.

From a biological perspective, 6-Chloro-2-(2,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine has shown promise in preclinical studies as a potential inhibitor of certain enzymes implicated in disease pathways. For instance, preliminary data suggest that it may interfere with the activity of kinases involved in cancer progression. While these findings are encouraging, further research is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential to translate these discoveries into clinical applications.

The regulatory landscape for new drug candidates like 6-Chloro-2-(2,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine is stringent but well-defined. Companies developing this compound must navigate rigorous testing protocols to demonstrate safety and efficacy before it can be approved for human use. However, the growing body of evidence supporting the potential of oxazolopyridines as drug candidates provides a strong rationale for continued investment in their development.

In conclusion,6-Chloro-2-(2,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine (CAS No. 1354749-73-7) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable candidate for further exploration. As research progresses，this compound is likely to play an important role in the development of new therapies targeting various diseases.